Cas no 1501173-93-8 (5-Fluoro-2-methyl-3,4-dihydro-2h-1,4-benzoxazine)

• Product Name: 5-Fluoro-2-methyl-3,4-dihydro-2h-1,4-benzoxazine
• CAS No: 1501173-93-8
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 5737922
• PubChem ID: 83752603
• Update Time: 2025-05-20

5-Fluoro-2-methyl-3,4-dihydro-2h-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-2-METHYL-3,4-DIHYDRO-2H-1,4-BENZOXAZINE
• EN300-1450231
• 1501173-93-8
• 2H-1,4-Benzoxazine, 5-fluoro-3,4-dihydro-2-methyl-
• 5-Fluoro-2-methyl-3,4-dihydro-2h-1,4-benzoxazine

• Inchi： 1S/C9H10FNO/c1-6-5-11-9-7(10)3-2-4-8(9)12-6/h2-4,6,11H,5H2,1H3
• InChI Key： QNVVZWKERWVYKY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1NCC(C)O2

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 242.1±40.0 °C(Predicted)
• pka: 3.28±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 5-Fluoro-2-methyl-3,4-dihydro-2h-1,4-benzoxazine

Introduction to 5-Fluoro-2-methyl-3,4-dihydro-2h-1,4-benzoxazine (CAS No. 1501173-93-8)

5-Fluoro-2-methyl-3,4-dihydro-2h-1,4-benzoxazine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1501173-93-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoro substituent and a benzoxazine core makes it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of 5-Fluoro-2-methyl-3,4-dihydro-2h-1,4-benzoxazine encompasses a benzoxazine ring system, which is known for its stability and versatility in medicinal chemistry. The fluoro group at the 5-position introduces electronic and steric effects that can modulate the biological activity of the molecule. This feature has been extensively studied in the development of bioactive compounds, where fluorine atoms are often incorporated to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic purposes. Among these, benzoxazine derivatives have emerged as a valuable class of molecules due to their broad spectrum of biological activities. The compound 5-Fluoro-2-methyl-3,4-dihydro-2h-1,4-benzoxazine is no exception and has been explored for its potential in various pharmacological contexts.

The synthesis of 5-Fluoro-2-methyl-3,4-dihydro-2h-1,4-benzoxazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group is particularly critical and often requires specialized methodologies to achieve optimal results. Advances in synthetic chemistry have enabled the development of more efficient routes for the preparation of such compounds, making them more accessible for further investigation.

The biological activity of 5-Fluoro-2-methyl-3,4-dihydro-2h-1,4-benzoxazine has been a subject of intense study. Initial investigations have suggested that this compound exhibits promising properties in vitro, including interactions with various biological targets. These interactions are often mediated by the benzoxazine core and the electron-withdrawing nature of the fluoro substituent. Such findings have prompted further exploration into its potential applications in drug discovery.

In the realm of drug development, the incorporation of fluorine atoms into molecular structures has been well-documented for its ability to improve pharmacokinetic profiles. The metabolic stability provided by fluorine substitution can extend the half-life of a drug, enhance its bioavailability, and reduce susceptibility to degradation by enzymatic processes. The compound 5-Fluoro-2-methyl-3,4-dihydro-2h-1,4-benzoxazine, with its strategic placement of a fluoro group, aligns with these principles and offers a promising scaffold for developing novel therapeutics.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 5-Fluoro-2-methyl-3,4-dihydro-2h-1,4-benzoxazine and biological targets. These techniques allow researchers to predict binding affinities, identify potential lead compounds, and optimize molecular structures for enhanced activity. By leveraging computational methods alongside experimental approaches, scientists can accelerate the discovery process and bring new drugs to market more efficiently.

The therapeutic potential of benzoxazine derivatives extends beyond their structural versatility. These compounds have shown promise in treating a variety of diseases, including neurological disorders, infectious diseases, and cancer. The unique properties of 5-fluoro-substituted benzoxazines make them particularly interesting for further exploration in these areas. Researchers are actively investigating their mechanisms of action and exploring ways to enhance their efficacy while minimizing side effects.

The impact of fluorine substitution on the pharmacological properties of benzoxazine derivatives cannot be overstated. The ability to fine-tune electronic distributions within a molecule can significantly influence its biological activity. In the case of 5-fluoro-methyl--dihydro--benzoxazine, this modulation allows for selective targeting of specific biological pathways without affecting others. This level of precision is crucial in developing drugs that are both effective and well-tolerated by patients.

Ongoing research efforts continue to uncover new applications for compounds like 5-fluoro-methyl--dihydro--benzoxazine. Collaborative studies between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By fostering partnerships and sharing resources, the scientific community can accelerate progress in drug development and address unmet medical needs more effectively.

The future prospects for benzoxazine derivatives are bright, with numerous avenues for further exploration remaining open. Advances in synthetic methodologies will continue to expand the library of available compounds for testing against various disease targets. Additionally, improvements in computational tools will enhance our ability to predict biological activity with greater accuracy.

In conclusion,
5-fluoro -methyl -dihydro -benzoxazine CAS NO:1501173 -93 -8 em > represents an exciting frontier in pharmaceutical chemistry.
Its unique structural features offer significant potential for developing novel therapeutics across multiple therapeutic areas.
With continued research investment
collaboration among scientists
innovation will drive progress toward safer
more effective treatments.
The journey from laboratory discovery
clinical trials
ultimately improving patient outcomes.
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